Cas no 1807085-39-7 (Methyl 3-aminomethyl-5-cyano-2-methoxybenzoate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-methoxybenzoate
• CAS No: 1807085-39-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4960505
• Update Time: 2025-10-23

Methyl 3-aminomethyl-5-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-10-8(6-13)3-7(5-12)4-9(10)11(14)16-2/h3-4H,6,13H2,1-2H3
• InChI Key： CNUCXVVMLCCVBG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=CC(C#N)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-5-cyano-2-methoxybenzoate

Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate: A Comprehensive Overview

Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate, identified by the CAS number 1807085-39-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Methyl 3-Aminomethylbenzoate derivative, has garnered attention due to its unique structural features and versatile functional groups. The molecule consists of a benzoate backbone with substituents at positions 2, 3, and 5, including a methoxy group, an aminomethyl group, and a cyano group, respectively. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis.

The synthesis of Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts in coupling reactions has been pivotal in constructing the benzoate framework with high precision. Researchers have also explored green chemistry approaches, such as using biodegradable solvents or enzymatic catalysis, to enhance the sustainability of this compound's production.

One of the most promising applications of Methyl 3-Aminomethylbenzoate derivative lies in the field of pharmacology. The compound's structure allows for easy modification to design bioactive molecules with specific therapeutic effects. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them candidates for drug development. Additionally, the presence of the cyano group enhances the compound's ability to act as a nitrile donor in click chemistry reactions, facilitating the construction of complex molecular architectures.

Recent research has also highlighted the role of Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for use in polymer synthesis and surface modification. For instance, scientists have explored its application as a building block for creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH. These polymers have potential applications in drug delivery systems and smart materials.

In terms of environmental impact, the degradation pathways of Methyl 3-Aminomethylbenzoate derivative have been studied extensively. Research indicates that under certain conditions, such as UV light exposure or microbial activity, the compound undergoes biodegradation into less harmful byproducts. This understanding is crucial for assessing its environmental safety and ensuring sustainable practices during its production and use.

The safety profile of Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate is another critical area of study. Toxicological evaluations have been conducted to determine its acute and chronic toxicity levels. Results suggest that while the compound exhibits low toxicity under normal handling conditions, precautions must be taken during large-scale manufacturing to prevent occupational exposure. Regulatory bodies have also established guidelines for handling this compound to minimize risks associated with its use.

In conclusion, Methyl 3-Aminomethyl-5-Cyano-2-Methoxybenzoate (CAS No: 1807085-39-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in organic synthesis, a building block in materials science, and a potential candidate in drug development. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in both academic and industrial settings.